Cas no 89354-15-4 (Azepinomycin)

• Product Name: Azepinomycin
• CAS No: 89354-15-4
• MF: C₆H₈N₄O₂
• MW: 168.1533203125
• CID: 727349
• PubChem ID: 128950
• Update Time: 2025-04-19

Azepinomycin Chemical and Physical Properties

Names and Identifiers

• 4,5,6,7-tetrahydro-6-hydroxy-Imidazo[4,5-e][1,4]diazepin-8(1H)-one
• 6-hydroxy-4,5,6,7-tetrahydro-1H-imidazo[4,5-e][1,4]diazepin-8-one
• azepinomycin
• Imidazo[4,5-e][1,4]diazepin-8(1H)-one,4,5,6,7-tetrahydro-6-hydroxy- (9CI)
• CHEMBL2203870
• starbld0002815
• DTXSID901008765
• BDBM50401837
• Imidazo(4,5-e)(1,4)diazepin-8(1H)-one, 4,5,6,7-tetrahydro-6-hydroxy-
• 4,5,6,7-Tetrahydro-6-hydroxy-3H-imidazo-(4,5e)(1,4)diazepin-8-one
• 3,4,5,6-Tetrahydroimidazo[4,5-e][1,4]diazepine-6,8-diol
• 6-hydroxy-4,5,6,7-tetrahydroimidazo[4,5-e][1,4]diazepin-8(1h)-one
• 89354-15-4
• Azepinomycin

• Inchi： 1S/C6H8N4O2/c11-3-1-7-5-4(6(12)10-3)8-2-9-5/h2-3,7,11H,1H2,(H,8,9)(H,10,12)
• InChI Key： HCLYCONTUAROEE-UHFFFAOYSA-N
• SMILES： OC1CNC2=C(C(N1)=O)NC=N2

Computed Properties

• Exact Mass: 168.06472551g/mol
• Monoisotopic Mass: 168.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 13
• XLogP3: -0.8
• Topological Polar Surface Area: 90Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazodiazepines Imidazodiazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazodiazepines